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Compound of Interest

Compound Name: (S,R)-CFT8634

Cat. No.: B10829258 Get Quote

For Immediate Implementation by Laboratory Personnel

Researchers and drug development professionals handling the potent, orally bioavailable

PROTAC BRD9 degrader, (S,R)-CFT8634, must adhere to stringent safety protocols to mitigate

potential health risks.[1][2] This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure the well-being of all personnel

working with this compound. (S,R)-CFT8634 is under investigation for its potential in treating

synovial sarcoma and SMARCB1-deleted solid tumors and should be handled as a high-

potency active pharmaceutical ingredient (HPAPI).[3][4]

I. Personal Protective Equipment (PPE): A Multi-Layered
Defense
Due to the potent nature of (S,R)-CFT8634, a comprehensive PPE strategy is mandatory to

prevent dermal, ocular, and respiratory exposure. The following table summarizes the required

PPE for various laboratory activities involving this compound.
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Activity Required Personal Protective Equipment

Low-Hazard Activities(e.g., handling sealed

containers, visual inspection)

- Standard laboratory coat- Safety glasses with

side shields- Single pair of nitrile gloves

Moderate-Hazard Activities(e.g., weighing,

preparing solutions in a ventilated enclosure)

- Disposable lab coat with knit cuffs- Chemical

splash goggles- Double-gloving with nitrile

gloves- Arm sleeves

High-Hazard Activities(e.g., handling powders

outside of a containment system, potential for

aerosol generation)

- Disposable, fluid-resistant, back-closing gown-

Full-face shield over chemical splash goggles-

Double-gloving with nitrile gloves- Respiratory

protection (e.g., N95 respirator or powered air-

purifying respirator - PAPR), based on risk

assessment- Disposable shoe covers

Note: Always consult the specific Safety Data Sheet (SDS) provided by the manufacturer for

the most accurate and detailed PPE recommendations.

II. Engineering Controls: Primary Containment
Engineering controls are the first and most crucial line of defense in minimizing exposure to

potent compounds.[5] All manipulations of (S,R)-CFT8634 that could generate dust or aerosols,

such as weighing and preparing stock solutions, must be conducted in a certified chemical

fume hood, a glove box, or another suitable ventilated enclosure. The use of containment

systems like ventilated balance enclosures is highly recommended for weighing solid

compounds.

III. Standard Operating Procedures for Safe Handling
Adherence to standardized procedures is critical for minimizing the risk of exposure and cross-

contamination.

A. Preparation and Weighing of (S,R)-CFT8634 Powder:

Preparation: Before starting, ensure the designated containment system (e.g., chemical

fume hood, glove box) is clean and certified. Gather all necessary equipment, including

appropriate PPE, weighing paper, spatulas, and pre-labeled, sealable containers.
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Weighing:

Don all required PPE for high-hazard activities.

Perform all manipulations within the certified containment system.

Use a dedicated set of utensils for handling the compound.

Carefully weigh the desired amount of (S,R)-CFT8634. Avoid creating dust.

Clean the weighing area and utensils thoroughly after use with an appropriate solvent

(e.g., 70% ethanol), followed by a validated decontamination process if available.

Container Sealing: Securely seal the container with the weighed compound before removing

it from the containment system.

B. Solution Preparation:

Solvent Selection: (S,R)-CFT8634 is soluble in DMSO. Refer to the manufacturer's

instructions for specific solubility information.

Dissolution:

Don all required PPE for moderate-hazard activities.

Conduct the entire procedure within a certified chemical fume hood.

Add the solvent to the sealed container containing the weighed (S,R)-CFT8634.

To aid dissolution, the solution can be gently warmed to 37°C and sonicated.

Ensure the container is tightly sealed during any agitation.

Storage: Store stock solutions at -20°C for up to one month or at -80°C for up to six months.

Aliquoting the stock solution is recommended to avoid repeated freeze-thaw cycles.

IV. Disposal Plan: Managing Potent Waste
All waste contaminated with (S,R)-CFT8634 must be treated as hazardous.
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A. Waste Segregation:

Solid Waste: All disposable items that have come into contact with (S,R)-CFT8634, including

gloves, weighing paper, and pipette tips, must be placed in a dedicated, clearly labeled, and

sealed hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, sealed, and clearly labeled hazardous waste container.

B. Decontamination:

All non-disposable equipment, such as spatulas and glassware, must be decontaminated

after use. This typically involves rinsing with a suitable solvent to remove the compound,

followed by a thorough washing.

Work surfaces within the containment system should be wiped down with an appropriate

solvent and cleaned after each use.

C. Final Disposal:

All hazardous waste must be disposed of through the institution's environmental health and

safety office, following all local, state, and federal regulations.
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Click to download full resolution via product page

Caption: Workflow for the safe handling of (S,R)-CFT8634 from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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